Cas no 1261744-65-3 (8-Cyano-6-hydroxyquinoline)

• Product Name: 8-Cyano-6-hydroxyquinoline
• CAS No: 1261744-65-3
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4822536
• Update Time: 2025-10-28

8-Cyano-6-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Cyano-6-hydroxyquinoline

• Inchi： 1S/C10H6N2O/c11-6-8-5-9(13)4-7-2-1-3-12-10(7)8/h1-5,13H
• InChI Key： BJEPWZXVUUBPAR-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C2C(=CC=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 8-Cyano-6-hydroxyquinoline

8-Cyano-6-Hydroxyquinoline: A Comprehensive Overview

8-Cyano-6-hydroxyquinoline, also known by its CAS number CAS 1261744-65-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities and structural versatility. The presence of a cyano group at the 8th position and a hydroxyl group at the 6th position imparts unique chemical properties to this molecule, making it a subject of interest for both academic and industrial research.

The synthesis of 8-cyano-6-hydroxyquinoline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments underscore the importance of optimizing synthetic pathways for complex molecules like CAS 1261744-65-3.

One of the most compelling aspects of 8-cyano-6-hydroxyquinoline is its potential as a bioactive compound. Studies have demonstrated that this molecule exhibits significant antioxidant activity, which is attributed to its ability to scavenge free radicals. This property makes it a promising candidate for applications in the development of natural antioxidants for food preservation and nutraceuticals. Furthermore, recent research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines.

The structural uniqueness of CAS 1261744-65-3 also lends itself to applications in materials science. For instance, derivatives of this compound have been investigated for their use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. The quinoline skeleton provides excellent electronic properties, while the cyano and hydroxyl groups offer opportunities for functionalization to tailor the material's performance.

In terms of biological activity, 8-cyano-6-hydroxyquinoline has shown remarkable selectivity towards certain enzymes, making it a valuable tool in drug discovery efforts. For example, studies have revealed its inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for therapeutic interventions in chronic diseases such as diabetes and neurodegenerative disorders.

The environmental impact of CAS 1261744-65-3 is another area that has recently come under scrutiny. Research into its biodegradation patterns has revealed that it undergoes rapid microbial degradation under aerobic conditions, which is reassuring from an ecological standpoint. However, further studies are needed to assess its long-term persistence in different environmental matrices and its potential toxicity to non-target organisms.

In conclusion, 8-cyano-6-hydroxyquinoline, with its CAS number CAS 1261744-65-3, represents a versatile and multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological insights, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.